Cas no 2138281-63-5 (3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl-)

• Product Name: 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl-
• CAS No: 2138281-63-5
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5280526
• PubChem ID: 165750090
• Update Time: 2025-08-03

3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl-
• 2138281-63-5
• 3-(aminomethyl)-2-(azetidin-3-yl)hexan-2-ol
• EN300-683799

• Inchi： 1S/C10H22N2O/c1-3-4-8(5-11)10(2,13)9-6-12-7-9/h8-9,12-13H,3-7,11H2,1-2H3
• InChI Key： AMZVUZDENYSYMM-UHFFFAOYSA-N
• SMILES： N1CC(C(C(CN)CCC)(C)O)C1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 312.7±12.0 °C(Predicted)
• pka: 14.56±0.29(Predicted)

Additional information on 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl-

3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl-

3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl- is a compound with the CAS number 2138281-63-5. This compound is a derivative of azetidinone, a four-membered ring lactam, and exhibits unique chemical properties due to its structure. The molecule contains an azetidine ring, which is a saturated four-membered ring containing one nitrogen atom. The presence of the azetidine ring contributes to its stability and reactivity in various chemical reactions. Additionally, the compound features an alcohol group (-OH) and an amino group (-NH2), which can participate in hydrogen bonding and other intermolecular interactions, making it versatile for applications in organic synthesis and drug discovery.

The structure of 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl- includes a methyl group attached to the nitrogen atom of the azetidine ring. This substitution pattern influences the compound's physical properties, such as solubility and melting point. The amino group on the butyl chain further enhances its functional versatility. Recent studies have highlighted the potential of this compound in the development of bioactive molecules, particularly in the field of medicinal chemistry.

One of the most significant applications of 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl- lies in its use as an intermediate in organic synthesis. Its ability to undergo various transformations, such as nucleophilic additions and cyclizations, makes it valuable for constructing complex molecular frameworks. For instance, researchers have employed this compound to synthesize bioactive compounds with potential anti-inflammatory and anticancer properties.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl-. These studies have provided insights into its interaction with biological targets, such as enzymes and receptors. Understanding these interactions is crucial for designing drugs with high specificity and efficacy.

In terms of synthesis, 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl- can be prepared through a variety of methods. One common approach involves the reaction of an azetidine derivative with an appropriate aldehyde or ketone under acidic conditions. The presence of amino groups allows for further functionalization through reactions such as alkylation or acylation.

The biological activity of 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl- has been explored in recent studies. For example, researchers have investigated its ability to inhibit certain enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a lead molecule for developing anti-inflammatory agents.

In conclusion, 3-Azetidinemethanol, α-[1-(aminomethyl)butyl]-α-methyl- (CAS No: 2138281-63-5) is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive candidate for further research into bioactive molecules with therapeutic potential.